Cas no 870485-26-0 (4,7-Bis(4-methylphenyl)-2,1,3-benzothiadiazole)
870485-26-0 structure
Product Name:4,7-Bis(4-methylphenyl)-2,1,3-benzothiadiazole
CAS No:870485-26-0
MF:C20H16N2S
MW:316.419443130493
CID:2809747
PubChem ID:23530064
Update Time:2025-04-21
4,7-Bis(4-methylphenyl)-2,1,3-benzothiadiazole Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL862821
- 4,7-Bis(4-methylphenyl)-2,1,3-benzothiadiazole
- 870485-26-0
- DTXSID90634757
-
- Inchi: 1S/C20H16N2S/c1-13-3-7-15(8-4-13)17-11-12-18(20-19(17)21-23-22-20)16-9-5-14(2)6-10-16/h3-12H,1-2H3
- InChI Key: OQFYDGFXCOSTRX-UHFFFAOYSA-N
- SMILES: S1N=C2C(C(=CC=C2C2C=CC(C)=CC=2)C2C=CC(C)=CC=2)=N1
Computed Properties
- Exact Mass: 316.10341969Da
- Monoisotopic Mass: 316.10341969Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.8
- Topological Polar Surface Area: 54Ų
4,7-Bis(4-methylphenyl)-2,1,3-benzothiadiazole Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
870485-26-0 (4,7-Bis(4-methylphenyl)-2,1,3-benzothiadiazole) Related Products
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